Cas no 68925-82-6 (1,2,4-Triazolo[3,4-b]benzothiazole,5,7-dimethyl-)

• Product Name: 1,2,4-Triazolo[3,4-b]benzothiazole,5,7-dimethyl-
• CAS No: 68925-82-6
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 521398
• PubChem ID: 326031
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-b]benzothiazole,5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-b]benzothiazole,5,7-dimethyl-
• 6,8-dimethyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• 5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole
• 5,7-Dimethyl[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• AC1L6XID
• NSC295709
• NSC-295709
• 1,2,4-TRIAZOLO(3,4-B)BENZOTHIAZOLE, 5,7-DIMETHYL-
• AP-970/43507009
• DTXSID50218996
• AKOS030211290
• 68925-82-6
• I1B
• G6GU7GHZ98
• UNII-G6GU7GHZ98
• 5,7-DIMETHYL-1,2,4-TRIAZOLO(3,4-B)BENZOTHIAZOLE
• 5,7-DIMETHYL-S-TRIAZOLO(3,4-B)BENZOTHIAZOLE
• NSC 295709

• Inchi： 1S/C10H9N3S/c1-6-3-7(2)9-8(4-6)14-10-12-11-5-13(9)10/h3-5H,1-2H3
• InChI Key： OSXXJJFPJYFCPT-UHFFFAOYSA-N
• SMILES： S1C2=NN=CN2C2C(C)=CC(C)=CC1=2

Computed Properties

• Exact Mass: 203.05187
• Monoisotopic Mass: 203.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.44
• Refractive Index: 1.768
• PSA: 30.19
• LogP: 2.56080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles Triazolobenzothiazoles